Cas no 1112430-91-7 (methyl 4-[2-({3-ethyl-8-methoxy-5-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamido]benzoate)

methyl 4-[2-({3-ethyl-8-methoxy-5-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamido]benzoate structure

1112430-91-7 structure

Product Name:methyl 4-[2-({3-ethyl-8-methoxy-5-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamido]benzoate

CAS No:1112430-91-7

MF:C₂₄H₂₄N₄O₅S

MW:480.536164283752

CID:5387343

Update Time:2023-11-20

methyl 4-[2-({3-ethyl-8-methoxy-5-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamido]benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-[[2-[(3-ethyl-4,5-dihydro-8-methoxy-5-methyl-4-oxo-3H-pyrimido[5,4-b]indol-2-yl)thio]acetyl]amino]benzoate
- methyl 4-[2-({3-ethyl-8-methoxy-5-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamido]benzoate
- Inchi： 1S/C24H24N4O5S/c1-5-28-22(30)21-20(17-12-16(32-3)10-11-18(17)27(21)2)26-24(28)34-13-19(29)25-15-8-6-14(7-9-15)23(31)33-4/h6-12H,5,13H2,1-4H3,(H,25,29)
- InChI Key： HQJPZSZABUZVFA-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=CC=C(NC(CSC2N(CC)C(=O)C3=C(N=2)C2=C(N3C)C=CC(OC)=C2)=O)C=C1

Experimental Properties

Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
pka: 12.66±0.70(Predicted)

methyl 4-[2-({3-ethyl-8-methoxy-5-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamido]benzoate Pricemore >>

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